Cas no 13497-94-4 (Silver vanadate)

• Product Name: Silver vanadate
• CAS No: 13497-94-4
• MF: AgO₃V
• MW: 206.807904243469
• MDL: MFCD00041760
• CID: 87020
• PubChem ID: 24865252
• Update Time: 2025-06-15

Silver vanadate Chemical and Physical Properties

Names and Identifiers

• Silver vanadate
• Silver metavanadate
• Sand
• silver,oxido(dioxo)vanadium
• Silver orthovanadate
• Silver vanadium oxide
• Sivermetavanadate
• SILVER VANADATE(V)
• Silver Metavanadat
• SILVER VANADATE pure
• silver vanadium trioxide
• Silver vanadate,98%
• MFCD00041760
• Silver vanadium oxide(AgVO3)
• 13497-94-4
• EINECS 236-820-2
• SY106462
• silver;oxido(dioxo)vanadium
• Silvervanadiumoxide
• silver(I) vanadate
• E75937
• RAVDHKVWJUPFPT-UHFFFAOYSA-N
• silver(1+) vanadate ion
• Silver vanadium oxide (AgVO3)
• DTXCID801436991

• MDL： MFCD00041760
• Inchi： 1S/Ag.3O.V/q+1;;;-1;
• InChI Key： RAVDHKVWJUPFPT-UHFFFAOYSA-N
• SMILES： [Ag+].[V](=O)(=O)[O-]

Computed Properties

• Exact Mass: 205.83400
• Monoisotopic Mass: 205.833801
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 36.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 57.2

Experimental Properties

• Color/Form: Orange odorless powder
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 57.20000
• LogP: -0.35640
• Sensitiveness: Light Sensitive
• Solubility: Soluble in dilute nitric acid and ammonia, insoluble in water and ethanol
• Vapor Pressure: No data available

Silver vanadate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H315-H319-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338-P311
• Hazardous Material transportation number：UN 3285 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Risk Phrases：R23/24/25
• Packing Group：II
• Safety Term：6.1
• Packing Group：II
• Hazard Level：6.1
• Storage Condition：Sealed storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal metavanadates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Silver vanadate

Comprehensive Guide to Silver Vanadate (CAS No. 13497-94-4): Properties, Applications, and Innovations

Silver vanadate (CAS No. 13497-94-4) is an inorganic compound gaining significant attention in advanced material science and industrial applications. Composed of silver (Ag) and vanadium (V) ions, this compound exhibits unique electrochemical, optical, and catalytic properties. Researchers and manufacturers are increasingly exploring its potential in energy storage, sensors, and nanotechnology due to its high conductivity and stability. The growing demand for silver vanadate nanomaterials and silver vanadate battery applications reflects its relevance in modern technological advancements.

One of the most searched topics related to silver vanadate is its role in lithium-ion batteries. As the world shifts toward renewable energy, efficient energy storage solutions are critical. Silver vanadate demonstrates excellent electrochemical performance, making it a promising cathode material. Its ability to facilitate rapid ion transport and maintain structural integrity under repeated charge cycles positions it as a candidate for next-generation batteries. Users often search for "silver vanadate vs. lithium cobalt oxide" or "how to synthesize silver vanadate nanoparticles," highlighting its technical appeal.

Another hot topic is the use of silver vanadate in photocatalysis. Environmental concerns drive interest in materials capable of degrading pollutants under light exposure. Studies show that silver vanadate-based catalysts can effectively break down organic contaminants, offering a sustainable solution for water treatment. Searches like "silver vanadate photocatalytic efficiency" or "best vanadate compounds for pollution control" underscore its environmental applications.

From a synthesis perspective, silver vanadate can be prepared via sol-gel, hydrothermal, or solid-state methods. Each technique influences the compound's morphology and performance, sparking queries such as "optimizing silver vanadate synthesis" or "controlling particle size in vanadate compounds." Researchers emphasize the importance of precise stoichiometry and annealing conditions to achieve desired properties, making this a focal point for material scientists.

In the field of nanotechnology, silver vanadate nanowires and thin films are explored for flexible electronics and optoelectronic devices. Their tunable bandgap and high surface area align with trends in miniaturization and wearable technology. Popular searches include "conductive vanadate materials for flexible circuits" and "silver vanadate in smart coatings," reflecting cross-industry interest.

Safety and handling of silver vanadate are also frequently discussed. While not classified as hazardous under standard conditions, proper lab practices are recommended. Users often seek "material safety data sheet for silver vanadate" or "storage conditions for vanadate compounds," indicating a need for practical guidelines.

In summary, silver vanadate (CAS No. 13497-94-4) bridges gaps between energy, environment, and electronics. Its versatility answers pressing challenges, from clean energy to pollution mitigation, ensuring its place in future innovations. As research progresses, queries like "emerging uses of silver vanadate" will likely grow, solidifying its scientific and commercial value.